Cas no 315227-20-4 (2-Chloro-4-(pyridin-3-yloxy)aniline)

315227-20-4 structure
Product Name:2-Chloro-4-(pyridin-3-yloxy)aniline
CAS No:315227-20-4
Molecular Formula:C11H9ClN2O
Molecular Weight:220.65496134758
MDL:MFCD26400254
CID:2121999
PubChem ID:22148849
2-Chloro-4-(pyridin-3-yloxy)aniline Properties
Names and Identifiers
-
- 2-chloro-4-(pyridin-3-yloxy)aniline
- Benzenamine, 2-chloro-4-(3-pyridinyloxy)-
-
- MDL: MFCD26400254
- InChIKey: QZEKHTRVVPFPIU-UHFFFAOYSA-N
- Inchi: 1S/C11H9ClN2O/c12-10-6-8(3-4-11(10)13)15-9-2-1-5-14-7-9/h1-7H,13H2
- SMILES: ClC1C=C(C=CC=1N)OC1C=NC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Heavy Atom Count: 15
- Complexity: 203
- Topological Polar Surface Area: 48.1
2-Chloro-4-(pyridin-3-yloxy)aniline Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AW47457-1mg |
2-CHLORO-4-(PYRIDIN-3-YLOXY)ANILINE |
315227-20-4 | 95% | 1mg |
$317.00 | 2024-04-20 | |
Enamine | EN300-265554-0.05g |
2-chloro-4-(pyridin-3-yloxy)aniline |
315227-20-4 | 0.05g |
$587.0 | 2023-09-14 | ||
Life Chemicals | F1905-6572-0.25g |
2-chloro-4-(pyridin-3-yloxy)aniline |
315227-20-4 | 95% | 0.25g |
$345.0 | 2023-09-07 | |
TRC | C197411-100mg |
2-chloro-4-(pyridin-3-yloxy)aniline |
315227-20-4 | 100mg |
$ 115.00 | 2022-04-28 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1143426-100mg |
2-Chloro-4-(pyridin-3-yloxy)aniline |
315227-20-4 | 97% | 100mg |
¥2293.00 | 2024-08-02 |
2-Chloro-4-(pyridin-3-yloxy)aniline Related Literature
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Juliusz Bianga,Joanna Szpunar J. Anal. At. Spectrom., 2013,28, 288-292
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Giulio Gasparini,Marco Martin,Leonard J. Prins,Paolo Scrimin Chem. Commun., 2007, 1340-1342
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Miao Hu,Yong Jiang,Nan Sun,Baoxiang Hu,Zhenlu Shen,Xinquan Hu New J. Chem., 2021,45, 10057-10062
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Remi Tirfoin,Simon Aldridge Dalton Trans., 2013,42, 12836-12839
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Kedra Cyrus,Marie Wehenkel,Eun-Young Choi,Hyeong-Jun Han,Hyosung Lee,Hollie Swanson,Kyung-Bo Kim Mol. BioSyst., 2011,7, 359-364
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Michael Maes,Stijn Schouteden,Luc Alaerts,Diederik Depla,Dirk E. De Vos Phys. Chem. Chem. Phys., 2011,13, 5587-5589
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Xiaomeng Cheng,Shuaishuai Huang,Hongping Li,Na An,Qian Wang,Yu Li RSC Adv., 2016,6, 4545-4551
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Natalia S. Soldatova,Oleg V. Semyonov,Olga S. Kukurina,Thomas Wirth,Viktor V. Zhdankin,Mekhman S. Yusubov,Rosa M. Gomila,Antonio Frontera,Vadim Yu. Kukushkin Chem. Sci., 2022,13, 5650-5658
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Ferdinand Lipps,Seth Levy,A. G. Markelz Phys. Chem. Chem. Phys., 2012,14, 6375-6381
315227-20-4 (2-Chloro-4-(pyridin-3-yloxy)aniline) Related Products
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